N-cyclohexyl-4-(2-fluorophenyl)piperazine-1-carbothioamide

• IUPAC Name: N-cyclohexyl-4-(2-fluorophenyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C17H24FN3S/c18-15-8-4-5-9-16(15)20-10-12-21(13-11-20)17(22)19-14-6-2-1-3-7-14/h4-5,8-9,14H,1-3,6-7,10-13H2,(H,19,22)
• InChI Key: UNUZNDTXDTVLTR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=S)N2CCN(CC2)C3=CC=CC=C3F
• Molecular Formula: C17H24FN3S
• Molecular Weight: 321.5 g/mol

Description

“N-cyclohexyl-4-(2-fluorophenyl)piperazine-1-carbothioamide” is a chemical compound with the CAS Number: 1178728-47-6. It has a molecular weight of 239.32.

Molecular Structure Analysis

The InChI code for “N-cyclohexyl-4-(2-fluorophenyl)piperazine-1-carbothioamide” is 1S/C11H14FN3S/c12-9-3-1-2-4-10(9)14-5-7-15(8-6-14)11(13)16/h1-4H,5-8H2,(H2,13,16).

Physical And Chemical Properties Analysis

“N-cyclohexyl-4-(2-fluorophenyl)piperazine-1-carbothioamide” is a powder at room temperature.

Scientific Research Applications

Pharmacological Potential of Piperazine Derivatives

Piperazine and its derivatives are renowned for their broad spectrum of pharmacological activities. This includes their role in developing treatments for conditions such as depression, psychosis, anxiety, and tuberculosis. For instance, piperazine-based compounds have been identified as having significant anti-mycobacterial properties, especially against Mycobacterium tuberculosis, including multidrug-resistant (MDR) and extremely drug-resistant (XDR) strains. This suggests a potential application of N-cyclohexyl-4-(2-fluorophenyl)piperazine-1-carbothioamide in tuberculosis research and treatment design (Girase et al., 2020).

Contribution to Drug Design and Therapeutic Applications

The structural versatility of piperazine derivatives allows for their inclusion in a wide range of therapeutic agents, from antipsychotics to antidepressants, and anticancer to antiviral drugs. The slight modifications in the substitution pattern on the piperazine nucleus can significantly alter the medicinal potential of the resultant molecules. This characteristic highlights the potential of N-cyclohexyl-4-(2-fluorophenyl)piperazine-1-carbothioamide to serve as a flexible building block in drug discovery for various diseases (Rathi et al., 2016).

Environmental Applications

Beyond pharmacological applications, derivatives of piperazine, such as N-cyclohexyl-4-(2-fluorophenyl)piperazine-1-carbothioamide, may find utility in environmental applications. For example, piperazine-based nanofiltration membranes have shown promise in water treatment processes due to their ability to improve membrane separation performance dramatically. This suggests potential research applications of N-cyclohexyl-4-(2-fluorophenyl)piperazine-1-carbothioamide in the development of advanced materials for environmental purification and sustainability efforts (Shao et al., 2022).

Safety and Hazards

The safety data sheet for a related compound, (2-Fluorophenyl)piperazine, indicates that it may cause severe skin burns and eye damage, may cause respiratory irritation, and is harmful if swallowed or in contact with skin. It is recommended to handle this compound with appropriate personal protective equipment and in a well-ventilated area.